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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Methylcyclohexyl
acetate, a compound with applications ranging from industrial processes to the fragrance
industry. This document details its commercial availability, synthesis protocols, analytical
methodologies, and known properties. While direct applications in drug development are not
prominent in current literature, this guide offers foundational technical information for
researchers exploring novel uses for this molecule.

Commercial Sources and Suppliers

2-Methylcyclohexyl acetate is commercially available from a variety of manufacturers and
suppliers, catering to different purity requirements and scales. The following table summarizes
some of the key commercial sources.
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Supplier Purity/Grade Notes
A primary manufacturer, also
Atul Ltd 99.0% minimum providing technical data

sheets.[1]

Otto Chemie Pvt Ltd

99%

Offers worldwide shipping in

semi-bulk and bulk packs.

TCI Chemicals

>97.0% (GC)

Available in laboratory-scale

quantities.

BOC Sciences

95%

Supplier for research and

development applications.[2]

Bulk supplier in India,

Chemical Bull - highlighting its use in fragrance
and flavor.[3]
) Provides smaller quantities for
Lab Pro Inc. Min. 97.0% (GC)

laboratory use.

Apollo Scientific

Supplier with a focus on

research chemicals.[4]

Fisher Scientific

97.0+% (TCI America)

Distributor for TCI products.

China Skyrun Industrial Co.,
Ltd.

Industrial/Pharmaceutical

Grade

Trader on ECHEMI, offering

different grades.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Methylcyclohexyl acetate is

presented below.
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Property Value Reference
CAS Number 5726-19-2 [1]
Molecular Formula CoH1602 [11[2][5]
Molecular Weight 156.22 g/mol [11[2][5]
Appearance C.:Ieér, colorless to light-yellow 3]

liquid
Boiling Point 182-191.7°C [2][6]
Density ~0.95 g/cm?3 [2]
Purity (by GC) >97.0% - 99.0%

Purity Specifications

Purity is a critical parameter for scientific research and development. The following table
compares the purity specifications for 2-Methylcyclohexyl acetate from a major manufacturer,
Atul Ltd.[1]
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Parameter

Specification

Purity (by GC)

99.0% minimum

Cyclohexyl acetate

1.0% maximum

Dimethyl cyclohexyl acetate

1.0% maximum

Alcohol as methyl cyclohexanol

0.5% maximum

Ketone as MCK

0.1% maximum

Phenolics

0.05% maximum

Unsaturated compounds as MCA

0.1% maximum

Water

0.1% maximum

Residue on evaporation

0.1% maximum

Acid value

0.1 mg KOH/g maximum

Sulphur

1 ppm maximum

Toxicological Data

Understanding the toxicological profile of a compound is essential for safe handling and for

evaluating its potential for further development. The available data for 2-Methylcyclohexyl

acetate is summarized below.
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Test

Result

Species

Reference

Oral LD50

> 2000 mg/kg bw

Rat (male/female)

[7]

Inhalation LC50

> 5.32 mg/L air

Rat (male/female)

[7]

Dermal LD50

> 2000 mg/kg bw

Rat (male/female)

[7]

Toxicity to fish (LC50)

14 mg/L (96 h)

Cyprinus carpio

[7]

Toxicity to daphnia
(EC50)

34 mg/L (48 h)

Daphnia magna

[7]

Toxicity to algae
(EC50)

> 40 mg/L (72 h)

Pseudokirchneriella

subcapitata

Toxicity to
microorganisms
(NOEC)

100 mg/L (28 d)

Activated sludge

[7]

Synthesis of 2-Methylcyclohexyl Acetate

The primary route for the synthesis of 2-Methylcyclohexyl acetate involves a two-step
process starting from o-cresol.[8][9]

Synthesis Workflow
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Synthesis of 2-Methylcyclohexyl Acetate

Catalyst (e.g., Raney Ni)
High-purity Hz

o-Cresol

Hydrogenation

2-Methylcyclohexanol

Esterifying Agent (Acetic Acid)
Catalyst (e.g., NaHSOa4)

Esterification

2-Methylcyclohexyl Acetate
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General GC-MS Analysis Workflow

Sample Preparation
(e.qg., dilution)

Separation in GC Column

lonization (e.g., El)

Mass Analysis (m/z)

Detection

Data Analysis
(Chromatogram & Mass Spectrum)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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